![molecular formula C6H6N4O2 B6233334 ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate CAS No. 2742653-34-3](/img/no-structure.png)
ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate
Overview
Description
Ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate (ETCA) is an organic compound that belongs to the family of spirocyclic compounds. It has a molecular formula of C₁₂H₁₆N₆O₂ and a molecular weight of 292.3 g/mol. ETCA has been studied extensively due to its potential applications in scientific research. It has been used as a synthetic intermediate in organic synthesis as well as in the development of new drugs, catalysts, and materials.
Mechanism of Action
The mechanism of action of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate is not yet fully understood. However, it is known that it reacts with a variety of compounds, including amines, alcohols, and carboxylic acids. It is believed that the reaction of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate with these compounds is due to its ability to form hydrogen bonds, as well as its ability to act as a Lewis acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate are not yet fully understood. However, it has been suggested that it may have an effect on the metabolism of certain proteins and enzymes. Additionally, it has been suggested that it may have an effect on the absorption of certain drugs, as well as on the metabolism of certain hormones.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate in lab experiments is its ability to react with a variety of compounds, which makes it a useful synthetic intermediate. Additionally, it is relatively stable and can be stored for long periods of time without decomposition. However, it is important to note that ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate is a highly reactive compound and should be handled with care.
Future Directions
The potential applications of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate are still being explored. Some potential future directions include the development of new drugs and materials based on the structure of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate, as well as its use in the synthesis of new heterocyclic compounds. Additionally, further research into the biochemical and physiological effects of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate could lead to new insights into the mechanisms of action of this compound. Finally, further research into the stability and storage of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate could lead to improved methods for its use in lab experiments.
Synthesis Methods
Ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate can be synthesized through a variety of methods. The most common method involves the reaction of ethyl 2-amino-1,4,6-triazaspiro[2.4]heptane-7-carboxylate with ethyl chloroformate. This reaction takes place in the presence of a base, such as sodium hydroxide, and results in the formation of ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate. Other methods of synthesis include the reaction of ethyl 2-amino-1,4,6-triazaspiro[2.4]heptane-7-carboxylate with ethyl bromoformate, as well as the reaction of ethyl 2-amino-1,4,6-triazaspiro[2.4]heptane-7-carboxylate with ethyl isocyanate.
Scientific Research Applications
Ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in organic synthesis, as well as in the development of new drugs, catalysts, and materials. Additionally, it has been used in the synthesis of novel heterocyclic compounds, such as pyrrolo[2,3-d]pyrimidine derivatives. It has also been used in the synthesis of other spirocyclic compounds, such as spirocyclic ketones and spirocyclic amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate involves the condensation of ethyl acetoacetate with 1,2-diaminocyclohexane followed by cyclization and esterification reactions.", "Starting Materials": [ "Ethyl acetoacetate", "1,2-diaminocyclohexane", "Sodium ethoxide", "Ethanol", "Acetic acid", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Dissolve 1,2-diaminocyclohexane in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Slowly add ethyl acetoacetate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic acid to the reaction mixture and heat to reflux for 4 hours.", "Step 4: Cool the reaction mixture and add sodium nitrite. Stir for 30 minutes at room temperature.", "Step 5: Add hydrochloric acid to the reaction mixture and stir for 30 minutes at room temperature.", "Step 6: Add sodium bicarbonate to the reaction mixture to adjust the pH to 8-9.", "Step 7: Add ethyl chloroformate to the reaction mixture and stir for 2 hours at room temperature.", "Step 8: Filter the reaction mixture and wash the solid with water.", "Step 9: Recrystallize the solid from ethanol to obtain ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate as a white solid." ] } | |
CAS RN |
2742653-34-3 |
Product Name |
ethyl 1,2,4,6-tetraazaspiro[2.4]hepta-1,4,6-triene-7-carboxylate |
Molecular Formula |
C6H6N4O2 |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
